Cas no 14344-48-0 (Ethylenedicysteine)

• Product Name: Ethylenedicysteine
• CAS No: 14344-48-0
• MF: C₈H₁₆N₂O₄S₂
• MW: 268.35364
• CID: 136671
• Update Time: 2020-06-24

Ethylenedicysteine Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,N,N'-1,2-ethanediylbis-
• 2-[2-[(1-carboxy-2-sulfanylethyl)amino]ethylamino]-3-sulfanylpropanoic acid
• N,N'-Ethylenedi-L-cysteine
• (2R,7R)-2,7-Dicarboxy-3,6-diaza-1,8-octanedithiol
• (2S)-2-[2-[[(1S)-1-carboxy-2-sulfanylethyl]amino]ethylamino]-3-sulfanylpropanoic acid
• (D,L)-N,N'-1,2-ethylenediylbiscysteine
• 2-[2-[(1-hydroxy-1-oxo-3-sulfanylpropan-2-yl)amino]ethylamino]-3-sulfanylpropanoic acid
• ethylelebis(L-cysteine)
• ethylene-bis-L-cysteine
• N,N'-(1,2-ethanediyl)-bis-L-cysteine
• N,N'-ethylenebis(L-cysteine)
• TPC-M001
• N,N'-1,2-Ethanediylbis-L-cysteine
• L,L-ETHYLENEDICYSTEINE
• N,N'-1,2-ETHYLENEBIS-L-CYSTEINE
• L-CYSTEINE, N,N'-1,2-ETHANEDIYLBIS-
• Ethylenedicysteine

• Inchi： InChI=1S/C8H16N2O4S2/c11-7(12)5(3-15)9-1-2-10-6(4-16)8(13)14/h5-6,9-10,15-16H,1-4H2,(H,11,12)(H,13,14)/t5-,6-/m0/s1
• InChI Key： BQHFYSWNHZMMDO-WDSKDSINSA-N
• SMILES： C(CN[C@@H](CS)C(=O)O)N[C@@H](CS)C(=O)O

Computed Properties

• Exact Mass: 268.05500
• Monoisotopic Mass: 268.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2

Experimental Properties

• Density: 1.366
• Melting Point: 245-246 ºC
• Boiling Point: 467.8°Cat760mmHg
• Flash Point: 236.7°C
• Refractive Index: 1.577
• PSA: 176.26000
• LogP: -0.28660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives